N-(4-methylpyridin-2-yl)-4-[(phenylcarbonyl)amino]-N-({4-[(phenylcarbonyl)amino]phenyl}carbonyl)benzamide

• Molecular Formula: C34H26N4O4
• Molecular Weight: 554.6 g/mol
• IUPAC Name: 4-benzamido-N-(4-benzamidobenzoyl)-N-(4-methylpyridin-2-yl)benzamide
• InChI: InChI=1S/C34H26N4O4/c1-23-20-21-35-30(22-23)38(33(41)26-12-16-28(17-13-26)36-31(39)24-8-4-2-5-9-24)34(42)27-14-18-29(19-15-27)37-32(40)25-10-6-3-7-11-25/h2-22H,1H3,(H,36,39)(H,37,40)
• InChI Key: XKCGHDNYDKXGPB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)N(C(=O)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3)C(=O)C4=CC=C(C=C4)NC(=O)C5=CC=CC=C5

Description

4-(BENZOYLAMINO)-N-[4-(BENZOYLAMINO)BENZOYL]-N-(4-METHYL-2-PYRIDYL)BENZAMIDE is a complex organic compound with a unique structure that includes benzoylamino and pyridyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(BENZOYLAMINO)-N-[4-(BENZOYLAMINO)BENZOYL]-N-(4-METHYL-2-PYRIDYL)BENZAMIDE typically involves multiple steps, starting with the preparation of intermediate compounds such as 4-(benzoylamino)benzoic acid . The reaction conditions often include the use of solvents like dimethylformamide (DMF) and catalysts such as triethylamine. The final step usually involves the coupling of the intermediate compounds under controlled temperature and pH conditions to form the target compound.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems to ensure high yield and purity. The process is optimized to minimize waste and reduce production costs while maintaining stringent quality control standards.

Chemical Reactions Analysis

Types of Reactions

4-(BENZOYLAMINO)-N-[4-(BENZOYLAMINO)BENZOYL]-N-(4-METHYL-2-PYRIDYL)BENZAMIDE undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions may involve reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the benzoylamino groups, using reagents like halides or alkoxides.

Common Reagents and Conditions

Common reagents used in these reactions include acids, bases, and organic solvents. Reaction conditions such as temperature, pressure, and pH are carefully controlled to achieve the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce amines or alcohols.

Scientific Research Applications

4-(BENZOYLAMINO)-N-[4-(BENZOYLAMINO)BENZOYL]-N-(4-METHYL-2-PYRIDYL)BENZAMIDE has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a precursor for the synthesis of other complex compounds.

Mechanism of Action

The mechanism of action of 4-(BENZOYLAMINO)-N-[4-(BENZOYLAMINO)BENZOYL]-N-(4-METHYL-2-PYRIDYL)BENZAMIDE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. Detailed studies on its binding interactions and molecular dynamics provide insights into its mechanism of action .

Comparison with Similar Compounds

Similar Compounds

• 4-(BENZOYLAMINO)-BENZOIC ACID 4-CHLORO-PHENYL ESTER
• 4-(2,4-DICHLORO-BENZOYLAMINO)-BENZOIC ACID CYCLOHEXYL ESTER
• 4-(2-METHYL-BENZOYLAMINO)-BENZOIC ACID ETHYL ESTER

Uniqueness

Compared to similar compounds, 4-(BENZOYLAMINO)-N-[4-(BENZOYLAMINO)BENZOYL]-N-(4-METHYL-2-PYRIDYL)BENZAMIDE is unique due to its specific structural features, which confer distinct chemical and biological properties. Its combination of benzoylamino and pyridyl groups makes it a versatile compound for various applications.